Cas no 5955-74-8 (3-methylbenzoyl cyanide)

3-methylbenzoyl cyanide Properties

Names and Identifiers

• 3-methylbenzoyl cyanide
• (3-methylphenyl)(oxo)acetonitrile
• 2-(3-methylphenyl)-2-oxoacetonitrile
• 3-Methylbenzoylcyanid
• 3-Methylphenylglyoxylnitril
• AB1508
• m-methylbenzoyl cyanide
• m-Methylbenzoylnitril
• m-toluoyl cyanide
• m-toluyl cyanide
• A832366
• Gemisch 3-Methyl benzoyl chloride + 3-Methylbenzoyl cyanide
• 5955-74-8
• 3-Methylbenzoylcyanide
• AKOS006293384
• SCHEMBL6932732
• BCP06462
• benzeneacetonitrile, 3-methyl-alpha-oxo-
• DA-16661
• SB37851
• JEOHRIFJRDJKGQ-UHFFFAOYSA-N
• Oxo-m-tolyl-acetonitrile
• DTXSID90348887
• InChI=1/C9H7NO/c1-7-3-2-4-8(5-7)9(11)6-10/h2-5H,1H
• MFCD06658475
• CS-0317493
• m-Toluoyl cyanide
• +Expand

• MDL： MFCD06658475
• InChIKey： JEOHRIFJRDJKGQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7NO/c1-7-3-2-4-8(5-7)9(11)6-10/h2-5H,1H3
• SMILES： CC1=CC(=CC=C1)C(=O)C#N

Computed Properties

• Exact Mass: 145.05300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 145.052763847g/mol
• Heavy Atom Count: 11
• Complexity: 201
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• LogP: 1.70128
• PSA: 40.86000

3-methylbenzoyl cyanide Security Information

3-methylbenzoyl cyanide Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%